Cas no 1805558-47-7 (3-Amino-2-chloro-5-(trifluoromethoxy)benzaldehyde)

• Product Name: 3-Amino-2-chloro-5-(trifluoromethoxy)benzaldehyde
• CAS No: 1805558-47-7
• MF: C₈H₅ClF₃NO₂
• MW: 239.579011678696
• CID: 4964180
• Update Time: 2025-05-21

3-Amino-2-chloro-5-(trifluoromethoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-chloro-5-(trifluoromethoxy)benzaldehyde

• Inchi： 1S/C8H5ClF3NO2/c9-7-4(3-14)1-5(2-6(7)13)15-8(10,11)12/h1-3H,13H2
• InChI Key： YLOGDPWHIOZSFB-UHFFFAOYSA-N
• SMILES： ClC1C(C=O)=CC(=CC=1N)OC(F)(F)F

Computed Properties

• Exact Mass: 238.9960906 g/mol
• Monoisotopic Mass: 238.9960906 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52.3
• Molecular Weight: 239.58

Additional information on 3-Amino-2-chloro-5-(trifluoromethoxy)benzaldehyde

Comprehensive Overview of 3-Amino-2-chloro-5-(trifluoromethoxy)benzaldehyde (CAS No. 1805558-47-7)

3-Amino-2-chloro-5-(trifluoromethoxy)benzaldehyde (CAS No. 1805558-47-7) is a highly specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring an amino group, a chloro substituent, and a trifluoromethoxy moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its relevance in drug discovery and material science applications.

The compound's benzaldehyde core is modified with electron-withdrawing and electron-donating groups, which influence its reactivity and potential applications. For instance, the trifluoromethoxy group enhances lipophilicity, a property critical for improving the bioavailability of drug candidates. This characteristic aligns with current trends in medicinal chemistry, where optimizing ADME (Absorption, Distribution, Metabolism, and Excretion) properties is a top priority. Searches for "trifluoromethoxy in drug design" or "chloro-substituted benzaldehyde applications" often highlight the importance of such functional groups.

In agrochemical research, 3-Amino-2-chloro-5-(trifluoromethoxy)benzaldehyde serves as a precursor for developing novel pesticides and herbicides. The chloro and trifluoromethoxy groups contribute to the compound's ability to interact with biological targets, such as enzymes or receptors in pests. This aligns with the growing demand for environmentally friendly agrochemicals, a hot topic in sustainable agriculture. Queries like "green chemistry in pesticide development" or "halogenated benzaldehydes in agriculture" reflect this trend.

The synthetic routes for CAS No. 1805558-47-7 often involve multi-step processes, including halogenation, amination, and oxidation reactions. Researchers exploring "efficient synthesis of amino-chloro benzaldehydes" or "trifluoromethoxy group introduction methods" will find this compound particularly relevant. Its purity and stability are critical for downstream applications, making analytical techniques like HPLC and NMR essential for quality control.

From a commercial perspective, the demand for 3-Amino-2-chloro-5-(trifluoromethoxy)benzaldehyde is driven by its versatility in R&D. Suppliers and manufacturers often highlight its availability in various quantities, catering to both small-scale academic research and large-scale industrial production. Searches for "bulk suppliers of specialty benzaldehydes" or "custom synthesis of trifluoromethoxy compounds" underscore its market relevance.

In summary, 3-Amino-2-chloro-5-(trifluoromethoxy)benzaldehyde (CAS No. 1805558-47-7) is a pivotal compound in modern chemistry, bridging gaps between pharmaceutical innovation and agrochemical advancements. Its structural features and functional groups make it a subject of ongoing research, particularly in fields focused on sustainable chemistry and drug optimization. As the scientific community continues to explore its potential, this compound remains a key player in addressing some of the most pressing challenges in chemical sciences.